Cas no 1241726-02-2 (5-Bromopyridine-2,4-diamine dihydrochloride)

• Product name: 5-Bromopyridine-2,4-diamine dihydrochloride
• CAS No: 1241726-02-2
• MF: C₅H₈BrCl₂N₃
• MW: 260.947117805481
• CID: 1038597
• PubChem ID: 70701027

5-Bromopyridine-2,4-diamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Bromopyridine-2,4-diamine dihydrochloride
• 5-Bromopyridine-2,4-diaminedihydrochloride
• A890580
• 5-Bromopyridine-2,4-diamine--hydrogen chloride (1/2)
• DTXSID20743806
• 1241726-02-2
• 5-bromopyridine-2,4-diamine;dihydrochloride

• MDL： MFCD17012813
• Inchi： InChI=1S/C5H6BrN3.2ClH/c6-3-2-9-5(8)1-4(3)7;;/h1-2H,(H4,7,8,9);2*1H
• InChI Key： GIGYQORSQKUOOH-UHFFFAOYSA-N
• SMILES： C1=C(C(=CNC1=N)Br)N.Cl.Cl

Computed Properties

• Exact Mass: 258.92800
• Monoisotopic Mass: 258.92787g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 98.2
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• PSA: 65.66000
• LogP: 3.12380

5-Bromopyridine-2,4-diamine dihydrochloride Security Information

5-Bromopyridine-2,4-diamine dihydrochloride Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Additional information on 5-Bromopyridine-2,4-diamine dihydrochloride

5-Bromopyridine-2,4-diamine Dihydrochloride

The compound 5-Bromopyridine-2,4-diamine dihydrochloride, with the CAS number 1241726-02-2, is a significant molecule in the field of organic chemistry and pharmacology. This compound is a brominated derivative of pyridine-2,4-diamine, which has been extensively studied for its potential applications in drug discovery and materials science.

The molecular structure of 5-Bromopyridine-2,4-diamine dihydrochloride consists of a pyridine ring with two amino groups at positions 2 and 4, and a bromine atom at position 5. This substitution pattern imparts unique electronic and steric properties to the molecule, making it a versatile building block for various chemical reactions. The presence of the bromine atom also introduces additional reactivity, which can be exploited in synthetic chemistry.

Recent studies have highlighted the importance of 5-Bromopyridine-2,4-diamine dihydrochloride in the development of novel pharmaceutical agents. For instance, researchers have explored its role as a precursor for the synthesis of bioactive compounds with potential anti-cancer and anti-inflammatory properties. The compound's ability to undergo various transformations, such as nucleophilic aromatic substitution and coupling reactions, has made it a valuable intermediate in drug design.

In addition to its pharmacological applications, 5-Bromopyridine-2,4-diamine dihydrochloride has also found use in materials science. Its ability to form coordination complexes with metal ions has led to its investigation as a potential ligand in the synthesis of metal-organic frameworks (MOFs) and other advanced materials. These frameworks have applications in gas storage, catalysis, and sensing technologies.

The synthesis of 5-Bromopyridine-2,4-diamine dihydrochloride typically involves bromination of pyridine-2,4-diamine under controlled conditions. Various methods have been reported in the literature, including electrophilic bromination using bromine or N-bromosuccinimide (NBS) as the brominating agent. The choice of method depends on the desired regioselectivity and yield.

From an analytical standpoint, 5-Bromopyridine-2,4-diamine dihydrochloride can be characterized using a range of spectroscopic techniques such as UV-Vis spectroscopy, infrared (IR) spectroscopy, and nuclear magnetic resonance (NMR) spectroscopy. These techniques provide insights into the molecular structure and purity of the compound.

In conclusion, 5-Bromopyridine-2,4-diamine dihydrochloride is a versatile compound with diverse applications across multiple fields. Its unique chemical properties make it an invaluable tool for researchers in organic synthesis and materials science. As ongoing research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.